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Compound of Interest

Compound Name: Smm-189

Cat. No.: B1681835

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Smm-189, a potent and selective CB2 inverse
agonist. By adhering to these procedural, step-by-step guidelines, you can ensure a secure
laboratory environment and maintain the integrity of your research.

Immediate Safety and Handling Protocols

While Smm-189 is shipped as a non-hazardous chemical, prudent laboratory practice dictates
the use of standard personal protective equipment (PPE) and adherence to established

handling protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE program is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling Smm-189.
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Personal Protective o
Body Part . Specifications
Equipment

Nitrile, neoprene, or latex
gloves should be worn to
) ) prevent skin contact. Inspect
Hands Chemical-resistant gloves )
gloves for any signs of
degradation or puncture before

use.

Provide protection against
Eyes Safety glasses or goggles
splashes or aerosols.

A standard lab coat should be

worn to protect street clothing
Body Laboratory coat ] )

and skin from potential

contamination.

Based on its classification as
non-hazardous for shipping,
respiratory protection is not
typically necessary under
normal handling conditions in a
well-ventilated area. However,
Respiratory Not generally required if there is a potential for
aerosolization or if working
with a powder form in a non-
ventilated space, a risk
assessment should be
performed to determine if a

respirator is needed.

Chemical Handling and Storage

Proper handling and storage are critical to maintaining the stability of Smm-189 and ensuring a
safe working environment.
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Aspect

Procedure

Receiving

Upon receipt, visually inspect the container for

any damage or leaks.

Storage

Store in a cool, dry, and well-ventilated area
away from incompatible materials. Keep the

container tightly closed when not in use.

Handling

Handle in a well-ventilated area, preferably in a
chemical fume hood if there is a risk of
generating dust or aerosols. Avoid direct contact
with skin and eyes. Do not eat, drink, or smoke

in the handling area.

Hygiene

Wash hands thoroughly with soap and water

after handling.

Operational and Disposal Plans

A clear plan for the use and disposal of Smm-189 is essential for laboratory safety and

environmental responsibility.

Experimental Workflow

The following diagram illustrates a standard workflow for handling Smm-189 in a laboratory

setting.
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Figure 1. A typical experimental workflow for handling chemical compounds.
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Waste Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
Unused Smm-189 with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials (e.g., gloves, paper Place in a designated, sealed, and clearly

towels) labeled hazardous waste container.

Rinse thoroughly with an appropriate solvent.

The rinsate should be collected and disposed of
Empty Containers as chemical waste. Once cleaned, the container

can be disposed of as regular laboratory glass

or plastic waste, depending on the material.

In Case of Accidental Exposure

Immediate and appropriate action is critical in the event of accidental exposure.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately wash the affected area with
Skin Contact copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

This comprehensive guide provides a framework for the safe handling and disposal of Smm-
189. By integrating these practices into your laboratory's standard operating procedures, you
contribute to a culture of safety and scientific excellence. Always consult your institution's
specific safety guidelines and the most current safety data sheets for the chemicals you are
handling.

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Smm-189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681835#personal-protective-equipment-for-
handling-smm-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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